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Compound of Interest

Compound Name: 4-Methylumbelliferone-13C4

Cat. No.: B565963

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
applications of 4-Methylumbelliferone-13C4, a stable isotope-labeled derivative of the
fluorescent indicator and hyaluronan synthesis inhibitor, 4-Methylumbelliferone
(Hymecromone). This document is intended to serve as a valuable resource for researchers
utilizing this compound in experimental settings.

Core Chemical and Physical Properties

4-Methylumbelliferone-13C4 is a synthetic compound where four carbon atoms in the 4-

Methylumbelliferone structure have been replaced with the stable isotope, carbon-13. This
isotopic labeling provides a distinct mass signature, making it an ideal internal standard for
guantitative analysis of its unlabeled counterpart in complex biological matrices.
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Property Value Source(s)
CAS Number 1569304-40-0 (11121131141
Molecular Formula 13C4C6H803 [1][3]
Molecular Weight 180.14 g/mol [11[3114]
Accurate Mass 180.0608 [1]
Appearance Off-White to Yellow Solid [4]

Purity >95% (HPLC) [1]

Storage Temperature -20°C or 2-8°C Refrigerator [1114]

7-Hydroxy-4-methylcoumarin-
Synonyms [4115]
13C4, Hymecromone-13C4

Applications in Research and Development

The primary application of 4-Methylumbelliferone-13C4 is as an internal standard in analytical
methodologies, particularly in pharmacokinetic and metabolic studies of 4-Methylumbelliferone.
[6] Its identical chemical behavior to the unlabeled compound, coupled with its distinct mass,
allows for precise quantification by mass spectrometry-based techniques.

4-Methylumbelliferone itself is a subject of significant research interest due to its ability to inhibit
hyaluronan (HA) synthesis.[7] It is used in studies related to cancer, inflammation, and
autoimmune diseases where HA plays a critical role.[6][8][9]

Logical and Experimental Workflows

The following diagrams illustrate the logical relationship of 4-Methylumbelliferone-13C4 to its
parent compound and a typical experimental workflow for its use.
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Relationship of 4-Methylumbelliferone-13C4 to its analyte and biological target.
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Typical experimental workflow for using 4-Methylumbelliferone-13C4 as an internal standard.

Experimental Protocols

While specific, detailed synthesis protocols for 4-Methylumbelliferone-13C4 are proprietary
and not publicly available, the general synthesis of 4-methylumbelliferone and its derivatives is
well-documented.[10][11][12] The introduction of the 13C4 label would typically involve starting

materials already enriched with carbon-13.
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General Protocol for Quantitative Analysis using 4-Methylumbelliferone-13C4 as an Internal
Standard:

A detailed protocol for using 4-Methylumbelliferone-13C4 as an internal standard for the
quantification of 4-MU and its metabolite 4-methylumbelliferyl glucuronide (4-MUG) in biological
samples can be adapted from studies on 4-MU pharmacokinetics.[6][13]

o Preparation of Standards: Prepare a stock solution of 4-Methylumbelliferone-13C4 in a
suitable solvent (e.g., methanol). Create a series of calibration standards by spiking known
concentrations of unlabeled 4-Methylumbelliferone into a blank biological matrix (e.g.,
plasma, cell lysate).

e Sample Preparation: To the unknown biological samples, add a known and constant amount
of the 4-Methylumbelliferone-13C4 internal standard solution.

o Extraction: Perform a protein precipitation or liquid-liquid extraction to remove interfering
substances. A common method involves the addition of a cold organic solvent like
acetonitrile, followed by centrifugation.

o LC-MS/MS Analysis: Analyze the extracted samples using a liquid chromatography-tandem
mass spectrometry (LC-MS/MS) system.

o Chromatography: Use a suitable C18 column to separate 4-Methylumbelliferone and 4-
Methylumbelliferone-13C4 from other matrix components.

o Mass Spectrometry: Operate the mass spectrometer in multiple reaction monitoring
(MRM) mode. Set specific precursor-to-product ion transitions for both the unlabeled
analyte and the 13C4-labeled internal standard.

o Quantification: Construct a calibration curve by plotting the peak area ratio of the analyte to
the internal standard against the concentration of the calibration standards. Determine the
concentration of 4-Methylumbelliferone in the unknown samples by interpolating their peak
area ratios from the calibration curve.

This technical guide provides a foundational understanding of 4-Methylumbelliferone-13C4
for researchers and professionals in drug development. Its critical role as an internal standard
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enables accurate and reliable quantification, which is essential for advancing our
understanding of the therapeutic potential of 4-Methylumbelliferone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b565963?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

